1-Bromo-2-pentadecanone

• CAS No.: 70243-14-0
• Molecular Formula: C15H29BrO
• Molecular Weight: 305.29 g/mol
• IUPAC Name: 1-bromopentadecan-2-one
• InChI: InChI=1S/C15H29BrO/c1-2-3-4-5-6-7-8-9-10-11-12-13-15(17)14-16/h2-14H2,1H3
• InChI Key: VQSBLCYXZVPAIA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCC(=O)CBr
• Synonyms: 1-bromo-2-pentadecanone

Description

1-Bromo-2-pentadecanone (C₁₅H₂₉BrO) is a brominated ketone characterized by a 15-carbon chain with a bromine atom at position 1 and a ketone group at position 2. Brominated ketones are typically intermediates in organic synthesis, particularly in nucleophilic substitution or carbonyl addition reactions. The compound’s molecular weight (325.3 g/mol) and reactivity profile can be inferred from analogs like 1-Bromopentadecane (C₁₅H₃₁Br) and aromatic brominated ketones such as 1-(4-Bromo-2-fluorophenyl)pentan-1-one .

Comparison with Similar Compounds

1-Bromopentadecane (C₁₅H₃₁Br)

• Molecular Weight : 291.31 g/mol .
• Boiling points for similar bromoalkanes (e.g., 1-Bromononane: bp 201°C ) suggest high thermal stability due to the long hydrocarbon chain.
• Reactivity : Undergoes SN2 reactions due to the primary bromide, but steric hindrance from the long chain may slow kinetics compared to shorter analogs like 1-Bromopropane (bp 71°C) .
• Applications : Used as an alkylating agent or surfactant precursor.

Comparison: 1-Bromo-2-pentadecanone’s ketone group introduces polarity, increasing solubility in polar aprotic solvents (e.g., acetone, DMSO) compared to 1-Bromopentadecane. However, the long chain reduces aqueous solubility. Reactivity diverges due to the ketone’s electrophilic carbonyl carbon, enabling nucleophilic additions (e.g., Grignard reactions) alongside bromide substitution.

2-Pentadecanone (C₁₅H₃₀O)

• Molecular Weight : 226.4 g/mol (hypothetical, based on formula).
• Physical Properties : A ketone with moderate polarity; expected bp ~250–300°C (analogous to pentadecane derivatives).
• Reactivity: Participates in ketone-specific reactions (e.g., enolate formation, condensations).

Comparison: The bromine in 1-Bromo-2-pentadecanone adds a reactive site for substitution, expanding its synthetic utility compared to 2-pentadecanone. The bromine also increases molecular weight and density.

Aromatic Brominated Ketones (e.g., 1-(4-Bromo-2-fluorophenyl)pentan-1-one)

• Structure : Aromatic ring with bromine and ketone groups .
• Reactivity : Electron-withdrawing groups (e.g., fluorine) enhance electrophilicity of the carbonyl, facilitating nucleophilic aromatic substitution.
• Applications : Used in pharmaceuticals and agrochemicals.

Comparison: 1-Bromo-2-pentadecanone’s aliphatic chain imparts lipophilicity, making it more suitable for lipid-soluble applications, whereas aromatic analogs are tailored for electronic or medicinal chemistry.

Data Table: Comparative Properties of Selected Brominated Compounds

Compound	Formula	M. Wt. (g/mol)	Boiling Point (°C)	Solubility (Key Solvents)	Reactivity Profile
1-Bromo-2-pentadecanone	C₁₅H₂₉BrO	325.3	~280–320*	Polar aprotic, chlorinated solvents	SN2, carbonyl additions
1-Bromopentadecane	C₁₅H₃₁Br	291.3	~90–201†	Organic solvents (ether, hexane)	SN2 (sterically hindered)
2-Pentadecanone	C₁₅H₃₀O	226.4	~250–300*	Ethanol, acetone	Enolate chemistry, condensations
1-Bromononane	C₉H₁₉Br	207.2	201	Chloroform, ether	SN2 (primary bromide)

*Estimated based on analog data. †From and .